4-Methyl-8-nitroquinoline
Cat. No. B189520
Key on ui cas rn:
2801-29-8
M. Wt: 188.18 g/mol
InChI Key: ZNGIJEBXIREQLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
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reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:25][OH:26].[Cl-:21].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][cH:6][cH:7][c:8]2[c:9]([CH3:14])[cH:10][cH:11][n:12][c:13]12.[NH2:23][NH2:24].[OH2:15].[OH2:16].[OH2:17].[OH2:18].[OH2:19].[OH2:20].[OH2:22]>>[NH2:1][c:4]1[cH:5][cH:6][cH:7][c:8]2[c:9]([CH3:14])[cH:10][cH:11][n:12][c:13]12
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Inputs
Step One
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reactant
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Smiles
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CO
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reactant
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Smiles
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[Cl-]
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reactant
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Smiles
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Cc1ccnc2c([N+](=O)[O-])cccc12
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reactant
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Smiles
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NN
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reactant
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Smiles
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O
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reactant
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Smiles
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O
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reactant
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Smiles
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O
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reactant
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Smiles
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O
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Name
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reactant
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Smiles
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O
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Name
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reactant
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Smiles
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O
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Name
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1ccnc2c(N)cccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
